Cas no 2228247-33-2 (3-(5,6-dichloropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine)

3-(5,6-Dichloropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine is a heterocyclic compound featuring a pyridine core substituted with dichloro groups and a methylated pyrazole amine moiety. This structure imparts unique reactivity and potential utility in agrochemical and pharmaceutical applications, particularly as an intermediate in the synthesis of biologically active molecules. The dichloropyridine group enhances electrophilic character, while the pyrazole amine offers nucleophilic versatility, enabling further functionalization. Its well-defined molecular architecture ensures consistent performance in coupling reactions and heterocyclic derivatization. The compound’s stability under standard conditions and high purity make it suitable for precision research and industrial-scale synthesis.
3-(5,6-dichloropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine structure
2228247-33-2 structure
Product Name:3-(5,6-dichloropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine
CAS No:2228247-33-2
MF:C9H8Cl2N4
MW:243.092618942261
CID:6000650
PubChem ID:165658133
Update Time:2025-05-22

3-(5,6-dichloropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(5,6-dichloropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine
    • EN300-1980652
    • 2228247-33-2
    • Inchi: 1S/C9H8Cl2N4/c1-15-8(12)3-7(14-15)5-2-6(10)9(11)13-4-5/h2-4H,12H2,1H3
    • InChI Key: KHJNJZWLCSLUJY-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=CC(=C1)C1C=C(N)N(C)N=1)Cl

Computed Properties

  • Exact Mass: 242.0126017g/mol
  • Monoisotopic Mass: 242.0126017g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 56.7Ų

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Additional information on 3-(5,6-dichloropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-(5,6-dichloropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2228247-33-2)

The compound 3-(5,6-dichloropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine, identified by its CAS number 2228247-33-2, is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This molecule features a unique structural framework combining a dichloropyridine moiety with a methylpyrazole amine, making it a versatile intermediate for the synthesis of biologically active compounds. Its relevance spans across multiple industries, including pharmaceuticals, where it is explored for its potential therapeutic applications, and agriculture, where it may serve as a precursor for novel crop protection agents.

In recent years, the demand for heterocyclic compounds like 3-(5,6-dichloropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine has surged, driven by their role in drug discovery and sustainable agriculture. Researchers and industry professionals frequently search for keywords such as "pyridine derivatives in drug design", "pyrazole-based agrochemicals", and "CAS 2228247-33-2 applications", reflecting the growing interest in this compound's utility. Its structural attributes, including the presence of chlorine atoms and a primary amine group, contribute to its reactivity and potential for functionalization, enabling the development of targeted molecules with enhanced efficacy.

The synthesis of 3-(5,6-dichloropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. This compound's stability under various conditions makes it a reliable candidate for further derivatization, aligning with the current trend toward green chemistry and atom-efficient synthesis.

From a pharmacological perspective, the dichloropyridine scaffold is known for its bioactivity, often associated with antimicrobial and anti-inflammatory properties. Consequently, 3-(5,6-dichloropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine is being investigated as a potential building block for small-molecule inhibitors targeting specific enzymes or receptors. Its compatibility with high-throughput screening assays further enhances its appeal in modern drug development pipelines.

In the agrochemical sector, this compound's derivatives are explored for their potential as pesticides or herbicides, addressing the global need for sustainable pest management solutions. The integration of computational chemistry tools has accelerated the design of analogs with improved environmental profiles, reducing non-target effects and promoting eco-friendly farming practices. Searches for "pyridine-pyrazole hybrid molecules" and "CAS 2228247-33-2 synthesis" highlight the scientific community's focus on optimizing these applications.

Regulatory and safety assessments of 3-(5,6-dichloropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine adhere to international guidelines, ensuring its safe handling and disposal. While not classified as hazardous under standard protocols, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended during its manipulation. This aligns with broader industry trends emphasizing occupational health and chemical safety.

In summary, 3-(5,6-dichloropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2228247-33-2) represents a promising chemical entity with multifaceted applications. Its structural versatility, combined with the rising demand for innovative heterocycles, positions it as a valuable asset in both pharmaceutical and agricultural research. As scientific inquiries into "functionalized pyridines" and "amine-containing pyrazoles" continue to grow, this compound is poised to play a pivotal role in advancing molecular design and sustainable chemistry.

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